Cas no 2229111-43-5 (1-(3-Chloro-5,6-dimethylpyridazin-4-yl)-2,2,2-trifluoroethan-1-ol)
1-(3-Chloro-5,6-dimethylpyridazin-4-yl)-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties
Names and Identifiers
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- 2229111-43-5
- EN300-1958856
- 1-(3-chloro-5,6-dimethylpyridazin-4-yl)-2,2,2-trifluoroethan-1-ol
- 1-(3-Chloro-5,6-dimethylpyridazin-4-yl)-2,2,2-trifluoroethan-1-ol
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- Inchi: 1S/C8H8ClF3N2O/c1-3-4(2)13-14-7(9)5(3)6(15)8(10,11)12/h6,15H,1-2H3
- InChI Key: QLBZUJWGGZYJLL-UHFFFAOYSA-N
- SMILES: ClC1=C(C(C)=C(C)N=N1)C(C(F)(F)F)O
Computed Properties
- Exact Mass: 240.0277251g/mol
- Monoisotopic Mass: 240.0277251g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 226
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 46Ų
1-(3-Chloro-5,6-dimethylpyridazin-4-yl)-2,2,2-trifluoroethan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1958856-1g |
1-(3-chloro-5,6-dimethylpyridazin-4-yl)-2,2,2-trifluoroethan-1-ol |
2229111-43-5 | 1g |
$1214.0 | 2023-09-17 | ||
| Enamine | EN300-1958856-5g |
1-(3-chloro-5,6-dimethylpyridazin-4-yl)-2,2,2-trifluoroethan-1-ol |
2229111-43-5 | 5g |
$3520.0 | 2023-09-17 | ||
| Enamine | EN300-1958856-10g |
1-(3-chloro-5,6-dimethylpyridazin-4-yl)-2,2,2-trifluoroethan-1-ol |
2229111-43-5 | 10g |
$5221.0 | 2023-09-17 | ||
| Enamine | EN300-1958856-0.05g |
1-(3-chloro-5,6-dimethylpyridazin-4-yl)-2,2,2-trifluoroethan-1-ol |
2229111-43-5 | 0.05g |
$1020.0 | 2023-09-17 | ||
| Enamine | EN300-1958856-0.1g |
1-(3-chloro-5,6-dimethylpyridazin-4-yl)-2,2,2-trifluoroethan-1-ol |
2229111-43-5 | 0.1g |
$1068.0 | 2023-09-17 | ||
| Enamine | EN300-1958856-0.25g |
1-(3-chloro-5,6-dimethylpyridazin-4-yl)-2,2,2-trifluoroethan-1-ol |
2229111-43-5 | 0.25g |
$1117.0 | 2023-09-17 | ||
| Enamine | EN300-1958856-0.5g |
1-(3-chloro-5,6-dimethylpyridazin-4-yl)-2,2,2-trifluoroethan-1-ol |
2229111-43-5 | 0.5g |
$1165.0 | 2023-09-17 | ||
| Enamine | EN300-1958856-1.0g |
1-(3-chloro-5,6-dimethylpyridazin-4-yl)-2,2,2-trifluoroethan-1-ol |
2229111-43-5 | 1g |
$1214.0 | 2023-05-31 | ||
| Enamine | EN300-1958856-2.5g |
1-(3-chloro-5,6-dimethylpyridazin-4-yl)-2,2,2-trifluoroethan-1-ol |
2229111-43-5 | 2.5g |
$2379.0 | 2023-09-17 | ||
| Enamine | EN300-1958856-5.0g |
1-(3-chloro-5,6-dimethylpyridazin-4-yl)-2,2,2-trifluoroethan-1-ol |
2229111-43-5 | 5g |
$3520.0 | 2023-05-31 |
1-(3-Chloro-5,6-dimethylpyridazin-4-yl)-2,2,2-trifluoroethan-1-ol Related Literature
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
Additional information on 1-(3-Chloro-5,6-dimethylpyridazin-4-yl)-2,2,2-trifluoroethan-1-ol
Introduction to 1-(3-Chloro-5,6-dimethylpyridazin-4-yl)-2,2,2-trifluoroethan-1-ol (CAS No. 2229111-43-5)
1-(3-Chloro-5,6-dimethylpyridazin-4-yl)-2,2,2-trifluoroethan-1-ol, with the CAS number 2229111-43-5, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of fluorinated alcohols and is characterized by its unique structural features, including a chlorinated pyridazine ring and a trifluoromethyl group. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.
The chemical structure of 1-(3-Chloro-5,6-dimethylpyridazin-4-yl)-2,2,2-trifluoroethan-1-ol can be represented as follows: C9H9ClF3N2O. The presence of the trifluoromethyl group imparts significant lipophilicity to the molecule, which can enhance its ability to cross biological membranes and reach target sites within cells. The chlorinated pyridazine ring, on the other hand, provides additional chemical stability and can influence the compound's interactions with biological targets.
In recent years, there has been a growing interest in the development of fluorinated compounds for pharmaceutical applications due to their unique properties. Fluorine atoms are known to improve the metabolic stability of drugs, enhance their binding affinity to target proteins, and modulate their pharmacokinetic profiles. 1-(3-Chloro-5,6-dimethylpyridazin-4-yl)-2,2,2-trifluoroethan-1-ol is one such compound that has been studied for its potential therapeutic effects.
One of the key areas of research involving 1-(3-Chloro-5,6-dimethylpyridazin-4-yl)-2,2,2-trifluoroethan-1-ol is its activity as an inhibitor of specific enzymes. Enzyme inhibitors play a crucial role in the treatment of various diseases by blocking the activity of enzymes that are involved in disease progression. For instance, studies have shown that this compound exhibits potent inhibitory activity against certain kinases, which are key regulators of cellular signaling pathways. Kinase inhibitors have been successfully used in the treatment of cancers and inflammatory diseases.
Beyond its enzymatic inhibition properties, 1-(3-Chloro-5,6-dimethylpyridazin-4-yl)-2,2,2-trifluoroethan-1-ol has also been investigated for its potential as an antiviral agent. Viral infections pose a significant global health challenge, and there is a constant need for new antiviral compounds with novel mechanisms of action. Research has indicated that this compound can interfere with viral replication processes by targeting specific viral enzymes or host cell factors that are essential for viral survival.
The pharmacological profile of 1-(3-Chloro-5,6-dimethylpyridazin-4-yl)-2,2,2-trifluoroethan-1-ol has been extensively studied using both in vitro and in vivo models. In vitro assays have demonstrated its ability to inhibit the growth of various cancer cell lines and reduce viral replication in infected cells. In vivo studies have further confirmed these findings by showing that the compound can effectively reduce tumor growth in animal models and suppress viral load in infected animals.
The safety profile of 1-(3-Chloro-5,6-dimethylpyridazin-4-yl)-2,2,2-trifluoroethan-1-ol is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations and does not cause significant adverse effects on major organs or systems. These findings suggest that it has a favorable safety margin for further clinical development.
In conclusion, 1-(3-Chloro-5,6-dimethylpyridazin-4-yl)-2,2,2-trifluoroethan-1-ol) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. Ongoing studies aim to elucidate its mechanisms of action and optimize its therapeutic potential for various diseases.
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